Cas no 105736-31-0 (5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-)
105736-31-0 structure
Product Name:5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-
CAS No:105736-31-0
MF:C17H18N4O2
MW:310.350423336029
CID:1160578
Update Time:2024-07-26
5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-
- 5-Pyrimidinecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)-
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- Inchi: 1S/C17H18N4O2/c1-19-15(20-10-6-3-7-11-20)14(12-18)16(22)21(17(19)23)13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-11H2,1H3
- InChI Key: IFQTWZVFHFOJJQ-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(N2CCCCC2)=C(C#N)C(=O)N1C1=CC=CC=C1
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Melting Point: 251-252 °C(Solv: 1,4-dioxane (123-91-1))
- Boiling Point: 421.5±55.0 °C(Predicted)
- pka: -2.98±0.60(Predicted)
5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(1-piperidinyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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